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Compound of Interest

Compound Name: Uzarigenin digitaloside

Cat. No.: B12435825

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uzarigenin digitaloside is a cardenolide glycoside, a class of naturally occurring steroids
known for their potent biological activities. This technical guide provides a comprehensive
overview of the physicochemical properties of Uzarigenin digitaloside, detailed experimental
protocols for its study, and an exploration of its primary mechanism of action. The information
presented herein is intended to serve as a valuable resource for researchers in the fields of
pharmacology, medicinal chemistry, and drug development.

Physicochemical Properties

Uzarigenin digitaloside possesses a complex steroidal structure with a glycosidic linkage.
The following table summarizes its key physicochemical properties based on available data. It
is important to note that while computational data is readily available, experimental values for
properties such as melting point and solubility are not extensively reported in the literature.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12435825?utm_src=pdf-interest
https://www.benchchem.com/product/b12435825?utm_src=pdf-body
https://www.benchchem.com/product/b12435825?utm_src=pdf-body
https://www.benchchem.com/product/b12435825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12435825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C30H460s PubChem[1]
Molecular Weight 534.7 g/mol PubChem[1]
3-[3-(3,5-dihydroxy-4-methoxy-
6-methyloxan-2-yl)oxy-14-
hydroxy-10,13-dimethyl-
1,2,3,4,5,6,7,8,9,11,12,15,16,1
IUPAC Name . PubChem[1]
tetradecahydrocyclopentala]ph
enanthren-17-yl]-2H-furan-5-
one
CAS Number 61217-80-9 ChemicalBook[2]
Topological Polar Surface Area 115 A2 PubChem[1]
XLogP3 2.1 PubChem[1]
Hydrogen Bond Donor Count 3 PubChem[1]
Hydrogen Bond Acceptor
8 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]

Experimental Protocols
Isolation and Purification

Uzarigenin digitaloside can be isolated from various plant sources, most notably from the
roots of Nerium oleander. The following protocol is a general method adapted from the isolation
of uzarigenin and can serve as a starting point for the purification of its digitaloside derivative.

Workflow for Isolation of Cardenolides from Nerium oleander
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Air-dried and powdered
Nerium oleander roots

Seed cells in a 96-well plate

i i

M'V![ﬁclerat'oé‘h‘;‘”t% Treat cells with varying concentrations
etnylene Chioride of Uzarigenin digitaloside

i i

Filtration and Concentration
(Rotary Evaporator) Incubate for 24-72 hours
Silica Gel Column Chromatography Add MTT solution to each well

: '

Gradient Elution
(Petroleum Ether : Ethyl Acetate) Incubate for 1.5-4 hours

i '

Fraction Collection Add solubilization agent (e.g., DMSO)
Recrystallization from Measure absorbance at ~570 nm
Hot Methanol (Microplate Reader)
Purified Uzarigenin Digitaloside Data analysis to determine cell viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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